(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(3-pyridinylmethyl)amine hydrochloride

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(pyridin-3-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C15H16N2O2.ClH/c1-2-13(10-16-5-1)11-17-9-12-3-4-14-15(8-12)19-7-6-18-14;/h1-5,8,10,17H,6-7,9,11H2;1H
• InChI Key: NZQYJBDOBUEFDR-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)CNCC3=CN=CC=C3.Cl
• Molecular Formula: C15H17ClN2O2
• Molecular Weight: 292.76 g/mol

Description

(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(3-pyridinylmethyl)amine hydrochloride, also known as BRL-15572, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzodioxinylmethylamines and has been shown to exhibit a range of pharmacological effects.

Mechanism of Action

The exact mechanism of action of (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(3-pyridinylmethyl)amine hydrochloride is not fully understood, but it is believed to act as a selective antagonist of the 5-HT6 receptor. The 5-HT6 receptor is a G protein-coupled receptor that is predominantly expressed in the brain. It is involved in the regulation of a range of physiological processes, including mood, cognition, and appetite. By blocking the 5-HT6 receptor, this compound may modulate these processes and produce its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to produce a range of biochemical and physiological effects. In animal models, it has been shown to increase levels of serotonin and dopamine in certain brain regions, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to improve cognitive function in animal models, suggesting that it may have potential as a treatment for cognitive disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(3-pyridinylmethyl)amine hydrochloride in lab experiments is its selectivity for the 5-HT6 receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using this compound is that it may have off-target effects on other receptors or enzymes. Therefore, it is important to carefully design experiments and use appropriate controls to ensure that any observed effects are due to the specific action of this compound.

Future Directions

There are several potential future directions for research on (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(3-pyridinylmethyl)amine hydrochloride. One area of interest is its potential use as a treatment for anxiety and depression. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential use as a cognitive enhancer. Studies in animal models have shown promising results, but further research is needed to determine its potential in humans. Additionally, there is interest in investigating the potential use of this compound in other neurological disorders, such as schizophrenia and Parkinson's disease.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications. Its selectivity for the 5-HT6 receptor makes it a useful tool for studying the role of this receptor in various physiological processes. Further research is needed to determine its potential as a treatment for anxiety and depression, as well as its potential as a cognitive enhancer and in other neurological disorders.

Scientific Research Applications

(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)(3-pyridinylmethyl)amine hydrochloride has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as a potential treatment for anxiety and depression. This compound has been shown to have anxiolytic and antidepressant effects in animal models, and several studies have investigated its potential use as a novel treatment for these disorders.